Cas no 2172517-46-1 (5-oxa-2,9-diazaspiro3.5nonane)
5-oxa-2,9-diazaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 5-oxa-2,9-diazaspiro3.5nonane
- EN300-1278454
- 5-oxa-2,9-diazaspiro[3.5]nonane
- 2172517-46-1
-
- Inchi: 1S/C6H12N2O/c1-2-8-6(9-3-1)4-7-5-6/h7-8H,1-5H2
- InChI Key: ALYHQFDEFHIAIN-UHFFFAOYSA-N
- SMILES: O1CCCNC21CNC2
Computed Properties
- Exact Mass: 128.094963011g/mol
- Monoisotopic Mass: 128.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 33.3Ų
5-oxa-2,9-diazaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278454-1.0g |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278454-50mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-100mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-250mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-500mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-1000mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-2500mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-5000mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1278454-10000mg |
5-oxa-2,9-diazaspiro[3.5]nonane |
2172517-46-1 | 10000mg |
$3315.0 | 2023-10-01 |
5-oxa-2,9-diazaspiro3.5nonane Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-oxa-2,9-diazaspiro3.5nonane
Comprehensive Overview of 5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2172517-46-1): Properties, Applications, and Research Insights
5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2172517-46-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and dual nitrogen-oxygen functionality make it a versatile building block for drug discovery and material science. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "spirocyclic compounds in drug design" and "nitrogen-oxygen heterocycles."
The compound's molecular structure features a spiro[3.5]nonane core, integrating both 5-oxa (oxygen-containing) and 2,9-diaza (nitrogen-containing) moieties. This hybrid architecture enhances its binding affinity to biological targets, a property leveraged in developing kinase inhibitors and GPCR modulators. Researchers frequently search for "CAS 2172517-46-1 solubility" or "5-oxa-2,9-diazaspiro[3.5]nonane synthesis," reflecting its practical relevance. Recent studies highlight its role in optimizing bioavailability and metabolic stability in preclinical candidates.
From a synthetic perspective, 5-oxa-2,9-diazaspiro[3.5]nonane is typically prepared via multicomponent reactions or ring-closing metathesis. Its scalable production is a hot topic, with patents emphasizing green chemistry approaches to reduce waste. Queries like "spirocyclic compound stability" underscore user interest in its storage conditions and handling protocols. The compound's logP and pKa values further align with Lipinski's Rule of Five, making it a preferred scaffold in medicinal chemistry.
Beyond pharmaceuticals, CAS 2172517-46-1 finds niche applications in catalysis and functional materials. Its rigid spiro structure contributes to thermal stability, a trait explored in high-performance polymers. Searches for "nitrogen-oxygen heterocycles in materials science" correlate with these innovations. Additionally, its chiral centers offer potential in asymmetric synthesis, addressing the growing demand for enantioselective catalysts.
Ongoing research explores 5-oxa-2,9-diazaspiro[3.5]nonane derivatives for neurodegenerative disease targets, tapping into trends like "blood-brain barrier permeability." Computational studies using molecular docking tools predict its interactions with amyloid-beta proteins, while ADMET profiling data remains highly sought after. The compound's patent landscape reveals filings from major biotech firms, signaling commercial potential.
In summary, 5-oxa-2,9-diazaspiro[3.5]nonane exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its CAS 2172517-46-1 identifier serves as a gateway for researchers investigating spirocyclic drug candidates or advanced materials. By aligning with search trends and industrial needs, this compound continues to inspire innovations across scientific domains.
2172517-46-1 (5-oxa-2,9-diazaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)